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Compound of Interest

Compound Name: 1-Bromo-4-(pentyloxy)benzene

Cat. No.: B1277759 Get Quote

Essential Safety and Handling Guide for 1-Bromo-4-
(pentyloxy)benzene
This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-4-(pentyloxy)benzene (CAS No. 30752-18-2), tailored for researchers, scientists, and

drug development professionals. Adherence to these procedures is essential for ensuring

laboratory safety and proper chemical management.

Chemical Identifier and Properties:

Property Value Reference

Molecular Formula C₁₁H₁₅BrO [1][2]

Molecular Weight 243.14 g/mol [1][2]

CAS Number 30752-18-2 [1][2]

GHS Classification

Warning: H361 - Suspected of

damaging fertility or the unborn

child

[1]
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Appropriate personal protective equipment must be worn at all times when handling 1-Bromo-
4-(pentyloxy)benzene to prevent exposure. The following recommendations are based on

guidelines for similar brominated aromatic compounds.

Protection Type Specific Equipment Standards and Remarks

Eye/Face Protection
Chemical safety goggles or a

full-face shield.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[3] A full-face

respirator should be used if

irritation occurs.[3]

Skin Protection

Chemical-impermeable gloves

(Nitrile, Neoprene, or Butyl

rubber recommended).[3]

Flame-resistant lab coat or

coveralls.[3]

Gloves must be inspected

before use and meet EU

Directive 89/686/EEC and EN

374 standards.[3] Wash hands

thoroughly after handling.[3][4]

Respiratory Protection

Generally not required with

adequate ventilation. If

ventilation is insufficient or

irritation is experienced, use a

full-face respirator with an

appropriate organic vapor filter

cartridge.[3][4] For major spills

or emergencies, a self-

contained breathing apparatus

(SCBA) is necessary.[3]

Respirators must be NIOSH

(US) or CEN (EU) approved.[4]

Operational Plan: Step-by-Step Handling Protocol
1. Risk Assessment and Preparation:

Review Safety Data Sheet (SDS): Although a specific SDS for 1-Bromo-4-
(pentyloxy)benzene is not widely available, review the SDS for structurally similar

compounds like bromobenzene or other bromo-alkoxy-benzenes.
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Ensure Proper Ventilation: Always handle this chemical in a well-ventilated area, preferably

within a certified chemical fume hood.[3]

Gather PPE: Before handling, ensure all required PPE is available and in good condition.

2. Chemical Handling:

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

Handling in Fume Hood: Conduct all weighing and transferring operations within a chemical

fume hood to minimize inhalation exposure.

Avoid Contact: Take measures to prevent contact with skin and eyes.[4] Avoid inhalation of

vapor or mist.[4]

Ignition Sources: Keep away from heat, sparks, and open flames.[4][5] Use non-sparking

tools.[5]

3. Storage:

Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

area.[4][6]

Incompatibilities: Store away from strong oxidizing agents.[7]

Emergency and First-Aid Procedures
Immediate and appropriate response to an exposure or spill is critical.
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Situation Procedure

Inhalation

Move the individual to fresh air. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[7][8]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[6][8] Seek medical attention if irritation

occurs.[3]

Eye Contact

Rinse eyes cautiously with water for at least 15

minutes, holding the eyelids open.[3][8] Remove

contact lenses if present and easy to do.

Continue rinsing.[8] Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention or contact a Poison Control Center.[5]

[7]

Spills

Evacuate the area.[3] Ensure adequate

ventilation.[4] Wear appropriate PPE, including

respiratory protection.[5] Contain the spill using

an inert absorbent material (e.g., vermiculite,

sand).[5] Collect the absorbed material using

spark-proof tools and place it in a suitable,

sealed container for disposal.[5] Prevent the

spill from entering drains.[3]

Disposal Plan
All waste must be handled as hazardous material and disposed of in accordance with local,

state, and federal regulations.

Waste Segregation: Collect waste in a designated, properly labeled, and sealed container.
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Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company. Do not pour down the drain.[4] Contaminated packaging should be

disposed of as unused product.[9]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 1-Bromo-4-
(pentyloxy)benzene in a laboratory setting.
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Caption: Workflow for Safe Handling of 1-Bromo-4-(pentyloxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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